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Compound of Interest |

Compound Name: 4-Chloro-2-ethylphenol
CAS No.: 18980-00-2
Cat. No.: B091805
. J

An In-depth Examination of its Structure, Synthesis, and Properties for Researchers and Drug
Development Professionals

Introduction

4-Chloro-2-ethylphenol is a halogenated aromatic organic compound that belongs to the
class of chlorophenols.[1] Its molecular structure, characterized by a phenol ring substituted
with a chlorine atom and an ethyl group, underpins its utility as a versatile intermediate in the
synthesis of a wide range of commercially significant molecules.[1][2] This guide provides a
detailed exploration of the structure, synthesis, and key physicochemical properties of 4-
Chloro-2-ethylphenol, offering valuable insights for professionals in chemical research and
pharmaceutical development.

The strategic placement of the chloro and ethyl substituents on the phenolic ring imparts
specific reactivity and physical characteristics to the molecule. These features are leveraged in
the synthesis of pharmaceuticals, such as antiseptics and antifungal agents, as well as
agrochemicals like herbicides and pesticides.[1][2] The ethyl group, for instance, increases the
compound's lipophilicity in comparison to its methyl-substituted counterparts, which can
influence its biological activity and environmental behavior.[1]

Molecular Structure and Identification
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The fundamental architecture of 4-Chloro-2-ethylphenol consists of a benzene ring bonded to
a hydroxyl (-OH) group, an ethyl (-CH2CH3) group, and a chlorine (-Cl) atom.

Key ldentifiers:

e |[UPAC Name: 4-chloro-2-ethylphenol[3]

e CAS Number: 18979-90-3[3]

e Molecular Formula: C8H9CIO[3]

e Molecular Weight: 156.61 g/mol [3]

e SMILES: CCC1=C(C=CC(=C1)CI)O[3]

e InChl: INChl=1S/C8H9CIO/c1-2-6-5-7(9)3-4-8(6)10/h3-5,10H,2H2,1H3][3]
The structure of 4-Chloro-2-ethylphenol is depicted below:

Caption: Chemical structure of 4-Chloro-2-ethylphenol.

Synthesis of 4-Chloro-2-ethylphenol

The primary and most direct industrial synthesis of 4-Chloro-2-ethylphenol involves the
electrophilic aromatic substitution of 2-ethylphenol.[1] An alternative, though more circuitous,
route can be envisioned through a multi-step process starting from 4-chlorophenol.

Method 1: Direct Chlorination of 2-Ethylphenol

This is the preferred industrial method due to its efficiency and high selectivity.[1] The synthesis
proceeds via the electrophilic chlorination of 2-ethylphenol.

Reaction Scheme: 2-Ethylphenol + CI2 (or SO2CI2) --(Lewis Acid)--> 4-Chloro-2-ethylphenol
Causality Behind Experimental Choices:

o Starting Material: 2-Ethylphenol is readily available through the ethylation of phenol.[4][5] Its
hydroxyl and ethyl groups are ortho, para-directing. Since the para position to the powerful
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activating hydroxyl group is vacant, it is the most sterically accessible and electronically
favorable site for electrophilic attack.

o Chlorinating Agent: Chlorine gas (CI2) or sulfuryl chloride (SO2CI2) are common and
effective chlorinating agents for aromatic compounds.[1]

o Catalyst: A Lewis acid catalyst, such as aluminum chloride (AICI3) or iron(lll) chloride
(FeClI3), is crucial for polarizing the chlorinating agent, thereby generating a more potent
electrophile (a chloronium ion or a complex that delivers Cl+).[1] This enhances the rate and
selectivity of the reaction.

Experimental Protocol:

 In a well-ventilated fume hood, dissolve 2-ethylphenol in a suitable inert solvent (e.g., a
chlorinated hydrocarbon).

e Add a catalytic amount of a Lewis acid (e.g., AlCI3, typically 0.5-10 wt%o).[1]
o Cool the mixture to the desired reaction temperature (e.g., 25-30°C).[1]

o Slowly bubble chlorine gas through the solution or add sulfuryl chloride dropwise while
maintaining the temperature.

o Monitor the reaction progress using a suitable analytical technique (e.g., GC-MS or TLC).

e Upon completion, quench the reaction by carefully adding water or a dilute aqueous solution
of a reducing agent (e.g., sodium sulfite) to destroy any remaining chlorine.

o Separate the organic layer, wash it with water and brine, and then dry it over an anhydrous
salt (e.g., MgSO4).

» Purify the product by distillation under reduced pressure or recrystallization.

Under optimized conditions, this method can achieve a selectivity for 4-chloro-2-ethylphenol
exceeding 90%.[1]

Caption: Workflow for the synthesis of 4-Chloro-2-ethylphenol.
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Method 2: Friedel-Crafts Acylation followed by
Clemmensen Reduction

This two-step approach offers a classic strategy for introducing an ethyl group to a phenol,
starting from 4-chlorophenol.

Step 1: Friedel-Crafts Acylation of 4-Chlorophenol

The first step involves the acylation of 4-chlorophenol with an acyl halide (e.g., acetyl chloride)
in the presence of a Lewis acid catalyst.[6][7]

Reaction Scheme: 4-Chlorophenol + CH3COCI --(AICI3)--> 4-Chloro-2-acetylphenol

The hydroxyl group of the phenol is a strong activating group and directs the incoming
electrophile to the ortho and para positions. Since the para position is blocked by the chlorine
atom, the acylation occurs at the ortho position.

Step 2: Clemmensen Reduction of the Acyl Group

The resulting ketone is then reduced to an alkyl group using the Clemmensen reduction.[8][9]
This reaction specifically reduces aldehydes and ketones to alkanes in the presence of zinc
amalgam (Zn(Hg)) and concentrated hydrochloric acid.[10][11][12]

Reaction Scheme: 4-Chloro-2-acetylphenol + Zn(Hg), HCI --> 4-Chloro-2-ethylphenol
Causality Behind Experimental Choices:

» Friedel-Crafts Acylation: This is a reliable method for introducing an acyl group onto an
aromatic ring.[13][14] The resulting ketone is less reactive than the starting phenol, which
helps to prevent polysubstitution.

o Clemmensen Reduction: This reduction is particularly effective for aryl-alkyl ketones and is
performed under strongly acidic conditions, which are compatible with the phenolic hydroxyl
group.[8][9] The Wolff-Kishner reduction, an alternative method, is conducted under strongly
basic conditions and would deprotonate the phenol, making it unsuitable.[10]

Physicochemical Properties

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.sigmaaldrich.com/TW/zh/technical-documents/technical-article/chemistry-and-synthesis/organic-reaction-toolbox/friedel-crafts-acylation
https://www.masterorganicchemistry.com/2018/05/17/friedel-crafts-alkylation-acylation/
https://annamalaiuniversity.ac.in/studport/download/engg/pharm/resources/BPHARM_2Y_4S_401T_Pharm.Org.Chemistry.pdf
https://en.wikipedia.org/wiki/Clemmensen_reduction
https://chemistrytalk.org/clemmensen-reduction/
https://chemistnotes.com/organic/clemmensen-reduction-mechanism-and-application/
https://chem.libretexts.org/Courses/Purdue/Purdue%3A_Chem_26200%3A_Organic_Chemistry_II_(Wenthold)/Chapter_16.__Aldehydes_and_Ketones/16.12%3A_Reductions_of_Ketones_and_Aldehydes/16.12.2%3A_Other_Reductions/Clemmensen_Reduction
https://www.benchchem.com/product/b091805?utm_src=pdf-body
https://www.chemistrysteps.com/friedel-crafts-acylation-eas/
https://m.youtube.com/watch?v=QHWXsg8oH0o
https://annamalaiuniversity.ac.in/studport/download/engg/pharm/resources/BPHARM_2Y_4S_401T_Pharm.Org.Chemistry.pdf
https://en.wikipedia.org/wiki/Clemmensen_reduction
https://chemistrytalk.org/clemmensen-reduction/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091805?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

A summary of the key physical and chemical properties of 4-Chloro-2-ethylphenol is
presented in the table below.

Property Value Reference
Molecular Formula C8H9CIO [3]
Molecular Weight 156.61 g/mol [3]
Appearance Solid [15][16]

Miscible with ethanol, ether,

and chloroform; sparingly

Solubility _ [1]
soluble in water (<1 g/L at
25°C).

pKa =9.5 [1]

Chemical Reactivity and Applications

The chemical behavior of 4-Chloro-2-ethylphenol is dictated by the interplay of its three
functional components: the hydroxyl group, the chlorine atom, and the aromatic ring.

» Acidity: The hydroxyl group imparts weak acidity to the molecule, allowing it to be
deprotonated under basic conditions.[1]

» Electrophilic Substitution: The aromatic ring can undergo further electrophilic substitution
reactions, with the hydroxyl and ethyl groups directing incoming electrophiles to the
remaining vacant ortho and para positions.[1]

¢ Nucleophilic Substitution: The chlorine atom can be displaced by strong nucleophiles under
certain conditions, although this is generally difficult on an aromatic ring.

These reactive characteristics make 4-Chloro-2-ethylphenol a valuable intermediate in
organic synthesis.[1] It serves as a precursor for the production of various pharmaceuticals,
including antiseptics and antifungal agents, as well as agrochemicals such as herbicides.[1][2]
Its structural analog, 4-chloro-2-methylphenol, is also known for its antimicrobial properties and
is used in disinfectants and preservatives.[17][18]
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Safety and Handling

4-Chloro-2-ethylphenol is classified as harmful if swallowed and causes serious eye irritation.
[3][16] Appropriate personal protective equipment, including safety goggles, gloves, and a lab
coat, should be worn when handling this compound. All work should be conducted in a well-
ventilated chemical fume hood.

Conclusion

4-Chloro-2-ethylphenol is a synthetically important molecule with a well-defined structure and
predictable reactivity. Its primary synthesis via the direct chlorination of 2-ethylphenol is an
efficient and selective process. Understanding the underlying principles of its synthesis and its
chemical properties is crucial for its effective application in the development of new
pharmaceuticals and agrochemicals. The information provided in this guide serves as a
comprehensive resource for researchers and professionals working with this versatile chemical
intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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